![molecular formula C11H14N4O4S B254922 1-[[(E)-(3-ethoxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-methylthiourea](/img/structure/B254922.png)
1-[[(E)-(3-ethoxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-methylthiourea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[[(E)-(3-ethoxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-methylthiourea, also known as EMU-01, is a synthetic compound with potential therapeutic applications. It belongs to the family of thiourea derivatives and has been extensively studied for its pharmacological properties.
Mechanism of Action
The exact mechanism of action of 1-[[(E)-(3-ethoxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-methylthiourea is not fully understood. However, it has been suggested that this compound exerts its pharmacological effects by modulating various signaling pathways involved in inflammation, oxidative stress, and cancer cell proliferation. This compound has been shown to inhibit the activity of NF-κB, a transcription factor that plays a key role in the regulation of inflammation and cancer cell growth.
Biochemical and Physiological Effects:
This compound has been shown to possess a range of biochemical and physiological effects. It has been demonstrated to reduce the production of inflammatory cytokines, such as IL-1β and TNF-α, in vitro and in vivo. This compound has also been shown to reduce oxidative stress by increasing the activity of antioxidant enzymes, such as superoxide dismutase and catalase. Additionally, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest.
Advantages and Limitations for Lab Experiments
1-[[(E)-(3-ethoxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-methylthiourea has several advantages for laboratory experiments. It is a stable compound that can be easily synthesized and purified. This compound has been shown to possess potent pharmacological effects at relatively low concentrations, making it an attractive candidate for further investigation. However, this compound has some limitations for laboratory experiments. Its solubility in water is relatively low, which can limit its use in certain experimental protocols. Additionally, this compound has not been extensively tested in animal models, which may limit its potential for clinical translation.
Future Directions
There are several future directions for the investigation of 1-[[(E)-(3-ethoxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-methylthiourea. One potential avenue of research is the development of more efficient synthesis methods to increase the yield and purity of the compound. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and to identify its molecular targets. This compound may also have potential for the treatment of other diseases, such as neurodegenerative disorders, diabetes, and cardiovascular disease. Finally, the development of more potent and selective derivatives of this compound may enhance its therapeutic potential.
Synthesis Methods
The synthesis of 1-[[(E)-(3-ethoxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-methylthiourea involves the reaction of 3-ethoxy-5-nitrobenzaldehyde with methylthiourea in the presence of a base. The resulting compound is then subjected to a condensation reaction with formaldehyde to obtain this compound. The synthesis process is relatively simple and can be achieved in a few steps.
Scientific Research Applications
1-[[(E)-(3-ethoxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-methylthiourea has been studied extensively for its potential therapeutic applications. It has been shown to possess anti-inflammatory, antioxidant, and anticancer properties. This compound has been tested in vitro and in vivo for its ability to inhibit the growth of cancer cells, reduce inflammation, and protect against oxidative stress.
properties
Molecular Formula |
C11H14N4O4S |
---|---|
Molecular Weight |
298.32 g/mol |
IUPAC Name |
1-[[(E)-(3-ethoxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-methylthiourea |
InChI |
InChI=1S/C11H14N4O4S/c1-3-19-9-5-7(6-13-14-11(20)12-2)4-8(10(9)16)15(17)18/h4-6,13H,3H2,1-2H3,(H2,12,14,20)/b7-6+ |
InChI Key |
XLSUQZMKCNAKFX-VOTSOKGWSA-N |
Isomeric SMILES |
CCOC1=C/C(=C/NNC(=S)NC)/C=C(C1=O)[N+](=O)[O-] |
SMILES |
CCOC1=CC(=CNNC(=S)NC)C=C(C1=O)[N+](=O)[O-] |
Canonical SMILES |
CCOC1=CC(=CNNC(=S)NC)C=C(C1=O)[N+](=O)[O-] |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.